Cas no 1229625-47-1 (Methyl 3-oxo-4-(thiophen-3-yl)butanoate)

• Product Name: Methyl 3-oxo-4-(thiophen-3-yl)butanoate
• CAS No: 1229625-47-1
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• CID: 2182571
• Update Time: 2023-08-05

Methyl 3-oxo-4-(thiophen-3-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-oxo-4-(thiophen-3-yl)butanoate
• 3-Oxo-4-thiophen-3-yl-butyric acid methyl ester
• AM91203

• Inchi： 1S/C9H10O3S/c1-12-9(11)5-8(10)4-7-2-3-13-6-7/h2-3,6H,4-5H2,1H3
• InChI Key： AZWNCGUZGRNKTJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(CC(=O)OC)=O

Computed Properties

• Exact Mass: 198.035
• Monoisotopic Mass: 198.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives